![molecular formula C12H16N2O2 B4185338 N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide](/img/structure/B4185338.png)
N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide
Overview
Description
N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide, also known as THFA, is a synthetic compound that has been gaining attention in scientific research due to its potential pharmacological properties. THFA is a derivative of isonicotinamide and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects. In
Scientific Research Applications
Anticancer Properties
N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide has shown promise as an anticancer agent. Researchers have investigated its potential to inhibit tumor growth and metastasis. The compound’s unique structure may interfere with cancer cell proliferation pathways, making it a subject of interest for further studies .
Metabolic Activation Studies
Understanding the metabolic pathways of drugs is crucial for drug development. N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide undergoes metabolic cleavage at the N-1—C-2’ position, yielding 5-fluorouracil (FUra) and γ-butyrolactone (GBL). Investigating these metabolic transformations provides insights into drug metabolism and toxicity .
Neuroprotective Effects
The furan ring in this compound contributes to its neuroprotective properties. Researchers have explored its potential in mitigating oxidative stress, reducing neuroinflammation, and promoting neuronal survival. These findings suggest a role in neurodegenerative disease research .
Antimicrobial Activity
N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide exhibits antimicrobial effects against various pathogens. Studies have investigated its activity against bacteria, fungi, and parasites. The compound’s mechanism of action involves disrupting cellular membranes or inhibiting essential enzymes .
Anti-inflammatory Potential
Inflammation plays a central role in various diseases. Preliminary studies suggest that this compound may modulate inflammatory pathways. Researchers have explored its effects on cytokine production, leukocyte migration, and tissue damage. Further investigations are needed to unravel its full anti-inflammatory potential .
Drug Delivery Systems
The furan moiety provides an opportunity for drug conjugation and targeted delivery. Scientists have explored N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide as a carrier for drug delivery systems. By attaching therapeutic agents to the compound, researchers aim to enhance drug stability, improve bioavailability, and achieve site-specific delivery .
These applications highlight the versatility and potential of N-[1-(tetrahydro-2-furanyl)ethyl]isonicotinamide in scientific research. Keep in mind that ongoing studies may uncover additional uses, making this compound an exciting area of investigation! 🌟 .
properties
IUPAC Name |
N-[1-(oxolan-2-yl)ethyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-9(11-3-2-8-16-11)14-12(15)10-4-6-13-7-5-10/h4-7,9,11H,2-3,8H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNRFJFPYSQANW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCO1)NC(=O)C2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-{[(2-furylmethyl)amino]carbonyl}-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)tetrahydro-2-furancarboxamide](/img/structure/B4185257.png)
![N-[3-(4-morpholinylcarbonyl)-2-thienyl]-9H-xanthene-9-carboxamide](/img/structure/B4185262.png)
![3-fluoro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B4185292.png)
![5-bromo-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)-2-furamide](/img/structure/B4185330.png)
![2-methyl-3-nitro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B4185336.png)
![3-ethoxy-N-[3-(1H-imidazol-1-yl)propyl]benzamide](/img/structure/B4185356.png)
![N-[1-(3,4-dimethoxyphenyl)ethyl]-5-methyl-4-phenyl-3-thiophenecarboxamide](/img/structure/B4185370.png)
